Cas no 856864-60-3 (ethyl 5-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 5-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 856864-60-3
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• MDL: MFCD24624617
• CID: 3171535
• PubChem ID: 86058278
• Update Time: 2025-04-21

ethyl 5-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID, 5-AMINO-, ETHYL ESTER
• ethyl 5-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• 856864-60-3
• EN300-9466092
• Ethyl 5-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 5-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• DTXSID401188324

• MDL： MFCD24624617
• Inchi： 1S/C8H9N5O2/c1-2-15-7(14)5-3-13-8(10-4-11-13)12-6(5)9/h3-4H,2H2,1H3,(H2,9,10,11,12)
• InChI Key： CTBUKERBCVAHHV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N)=NC2=NC=NN2C=1)=O

Computed Properties

• Exact Mass: 207.07562455Da
• Monoisotopic Mass: 207.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.4Ų